Cas no 955403-57-3 (3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal)

• Product Name: 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal
• CAS No: 955403-57-3
• MF: C₁₀H₈F₄O
• MW: 220.163537025452
• MDL: MFCD09028586
• CID: 832800
• PubChem ID: 53434376
• Update Time: 2025-05-23

3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 2-fluoro-5-(trifluoroMethyl)-
• 3-[2-Fluoro-5-(trifluoromethyl)phenyl]propanal
• SCHEMBL8226170
• 3-(2-fluoro-5-(trifluoromethyl)phenyl)propanal
• 955403-57-3
• PQFSSZYGBZWGKV-UHFFFAOYSA-N
• EN300-1930980
• Benzenepropanal,2-fluoro-5-(trifluoromethyl)-
• 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal

• MDL： MFCD09028586
• Inchi： 1S/C10H8F4O/c11-9-4-3-8(10(12,13)14)6-7(9)2-1-5-15/h3-6H,1-2H2
• InChI Key： PQFSSZYGBZWGKV-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(F)(F)F)C=C1CCC=O

Computed Properties

• Exact Mass: 220.05112752g/mol
• Monoisotopic Mass: 220.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal

Recent Advances in the Study of 955403-57-3 and 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal in Chemical Biology and Pharmaceutical Research

The chemical compound 955403-57-3 and its derivative, 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal as a key intermediate in the synthesis of more complex molecules. Its unique structural features, including the presence of fluorine and trifluoromethyl groups, contribute to its reactivity and potential as a building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. The compound's ability to modulate enzyme activity has been demonstrated in vitro, suggesting its promise as a lead compound for further optimization.

In addition to its role as a synthetic intermediate, 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal has been investigated for its direct biological effects. Preliminary studies indicate that this compound exhibits moderate activity against certain cancer cell lines, possibly through the inhibition of key signaling pathways. Further mechanistic studies are underway to elucidate the precise molecular targets and modes of action. These findings could pave the way for the development of new anticancer agents based on this chemical scaffold.

The compound with CAS number 955403-57-3, which is structurally related to 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal, has also been the subject of recent investigations. Researchers have explored its potential as a modulator of protein-protein interactions, particularly in the context of neurodegenerative diseases. Early-stage studies suggest that this compound may interfere with the aggregation of pathogenic proteins, offering a potential therapeutic strategy for conditions such as Alzheimer's disease. However, more extensive preclinical evaluation is required to validate these observations and assess the compound's safety profile.

From a synthetic chemistry perspective, significant progress has been made in developing efficient and scalable routes to produce both 955403-57-3 and 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal. Recent publications describe innovative catalytic systems that enable the selective introduction of fluorine-containing groups, addressing previous challenges in the synthesis of such compounds. These methodological advances not only facilitate the production of these specific molecules but also contribute to the broader field of fluorinated compound synthesis, which is crucial for pharmaceutical development.

Looking ahead, the research community anticipates several directions for future investigation. These include structure-activity relationship studies to optimize the biological properties of derivatives based on these compounds, as well as more comprehensive toxicological evaluations. Additionally, there is growing interest in exploring the potential of these compounds in combination therapies and their application in drug delivery systems. The unique physicochemical properties imparted by the fluorine atoms may offer advantages in terms of bioavailability and target engagement.

In conclusion, the ongoing research on 955403-57-3 and 3-[2-fluoro-5-(trifluoromethyl)phenyl]propanal demonstrates their significant potential in pharmaceutical development. While challenges remain in fully characterizing their biological effects and translating these findings into clinical applications, the current body of research provides a solid foundation for future exploration. These compounds represent valuable tools for both medicinal chemistry and chemical biology, with implications that may extend across multiple therapeutic areas.